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An In-depth Technical Guide on the Core Chemical Properties of Anhydrous Potassium
Metavanadate

Introduction
Anhydrous potassium metavanadate (KVO₃) is an inorganic compound that serves as a

significant source of vanadium in various chemical and industrial processes.[1] It is recognized

for its role as a precursor in the synthesis of vanadium-based catalysts, in the production of

specialty glasses and ceramics, and in analytical chemistry.[1][2][3] This guide provides a

comprehensive overview of the core chemical properties of anhydrous potassium
metavanadate, tailored for researchers, scientists, and professionals in drug development.

General and Physicochemical Properties
Anhydrous potassium metavanadate is typically a colorless to pale green or white crystalline

solid.[4][5] It is an odorless compound with the IUPAC name potassium;oxido(dioxo)vanadium.

[4][5][6]

Table 1: General Properties of Anhydrous Potassium Metavanadate
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Property Value References

CAS Number 13769-43-2 [2][3][4][7][8][9]

Molecular Formula KVO₃ [2][3][4][7][9][10]

Molecular Weight 138.04 g/mol [2][3][4][7]

Appearance

Colorless to pale green or

white/off-white crystalline

solid/powder

[1][2][4][5][10][11]

Odor Odorless [4][6]

IUPAC Name
potassium;oxido(dioxo)vanadiu

m
[4][5][11]

Table 2: Physical and Thermodynamic Properties of Anhydrous Potassium Metavanadate

Property Value References

Melting Point 520 °C (793.15 K) [2][4][9][11][12]

Density 2.84 g/cm³ at 25 °C [2][4][9][10]

2.88 g/cm³ at 20 °C [8]

Solubility in Water

Soluble. Moderately soluble,

forming a slightly alkaline

solution. 124 g/L at 20 °C.

[1][4][8][9][11][12][13]

Solubility in Other Solvents

Insoluble in ethanol, methanol,

acetone, toluene, and

isopropanol.

[10]

Decomposition

Decomposes upon heating,

emitting toxic fumes of

vanadium oxides (VOx).

[12][14]

Crystal Structure
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Anhydrous potassium metavanadate possesses an orthorhombic crystal structure.[10] The

structure consists of infinite chains formed by linked VO₄ tetrahedra.[4] The monohydrate form

(KVO₃·H₂O) also has an orthorhombic crystal structure but with a different space group

(Pnam).[4][15]

Table 3: Crystal Structure of Anhydrous Potassium Metavanadate

Property Value References

Crystal System Orthorhombic [10]

Space Group Pbcm (No. 57) [4]

Unit Cell Parameters
a=5.78 Å, b=10.794 Å,

c=5.176 Å, α=β=γ=90°
[10]

Structural Description
Infinite chains of linked VO₄

tetrahedra.
[4]

Chemical Reactivity and Stability
Stability: Anhydrous potassium metavanadate is stable under normal ambient conditions and

anticipated storage and handling temperatures and pressures.[8][16] The metavanadates are

generally more stable than the ortho- or pyro-vanadates.[4]

Reactivity:

Oxidizing Properties: It acts as a mild oxidizing agent due to the vanadium being in the +5

oxidation state.[1][5][13] This property allows it to be used in redox reactions where

vanadium can be reduced to lower oxidation states like V⁴⁺ and V³⁺.[1] It may react with

strong or weak reducing agents.[5][13]

Thermal Decomposition: When heated to decomposition, it emits toxic and corrosive fumes

of vanadium oxides (V₂O₅).[12][14] Although non-combustible, heating can increase the

intensity of a fire.[12][17]

Aqueous Solution: It dissolves in water to form a slightly alkaline solution.[1] In acidic

conditions, the aqueous solution can undergo hydrolysis to form other vanadium species.[1]
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Experimental Protocols
Synthesis of Anhydrous Potassium Metavanadate
Method 1: From Vanadium Pentoxide and Potassium Hydroxide This is a common laboratory

method for preparing potassium metavanadate.

Reaction: Vanadium pentoxide (V₂O₅) is dissolved in a hot, concentrated solution of

potassium hydroxide (KOH).[4][18] The chemical equation for this reaction is: V₂O₅ + 2KOH

→ 2KVO₃ + H₂O

Procedure: Small amounts of V₂O₅ are added to the hot, stirred KOH solution. The mixture is

heated for a few minutes to ensure the reaction goes to completion.[10]

Isolation: The resulting solution is filtered. To purify the product and remove excess

hydroxide, a non-solvent like ethanol or acetone is added in large quantities, causing the

potassium metavanadate to precipitate as fine crystals or a powder.[10]

Final Steps: The precipitate is filtered, washed with a small amount of the same non-solvent,

and then dried to obtain the anhydrous salt.[4][10]
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Caption: Synthesis workflow for anhydrous potassium metavanadate.

Method 2: From Ammonium Metavanadate and Potassium Carbonate This method involves the

reaction of ammonium metavanadate with potassium carbonate at elevated temperatures (80-
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90 °C).[19]

Characterization Techniques
The identity and purity of synthesized potassium metavanadate are confirmed using various

analytical methods.

X-ray Diffraction (XRD): This technique is employed to determine the crystal structure and

phase purity of the final product. The resulting diffraction pattern is compared with known

standards for KVO₃.[20][21]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is used to identify the

characteristic vibrational modes of the metavanadate ion. Key bands include those for V=O

vibrations (around 970-1005 cm⁻¹) and the symmetric and asymmetric stretching of V–O–V

bridges (around 525-590 cm⁻¹).[20]

Thermal Analysis (TG/DSC): Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are used to study the thermal stability and decomposition profile of the

compound.[19] This can confirm the absence of water of hydration in the anhydrous form.

Elemental Analysis: The elemental composition is determined to confirm the stoichiometry.

This involves volumetric titration with iron(II) sulfate to quantify vanadium and flame

photometry to determine the potassium content.[21]
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Caption: Workflow for the characterization of potassium metavanadate.

Signaling Pathways and Biological Relevance
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While this guide focuses on chemical properties, it is noteworthy for drug development

professionals that vanadate compounds, including potassium metavanadate, are known to

influence various biological systems. They are often studied for their insulin-mimetic properties

and their ability to inhibit protein tyrosine phosphatases. The interaction of vanadate with

cellular signaling pathways is a key area of biochemical research.[2]
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Click to download full resolution via product page

Caption: Reactivity pathways of anhydrous potassium metavanadate.

Safety and Handling
Potassium metavanadate is classified as toxic.[5][6][14] It is fatal if swallowed, inhaled, or in

contact with skin.[7][17][22] It causes serious eye and skin irritation and may cause respiratory

irritation.[6][14][22] It is also suspected of damaging fertility or the unborn child and causes

damage to organs through prolonged or repeated exposure.[6][8][14] Therefore, strict safety

precautions, including the use of personal protective equipment such as gloves, eye protection,

and respiratory protection, are mandatory when handling this compound.[7][22] It should be

stored in a dry, tightly closed container in a well-ventilated place.[8][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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